
3-Chloro-1-isothiocyanatoprop-1-ene
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Description
3-Chloro-1-isothiocyanatoprop-1-ene is a useful research compound. Its molecular formula is C4H4ClNS and its molecular weight is 133.60 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biological Activities
Research indicates that 3-chloro-1-isothiocyanatoprop-1-ene exhibits notable biological activities:
- Antimicrobial Properties : Similar to other isothiocyanates, this compound has shown potential antimicrobial effects against various pathogens. Studies suggest that it can inhibit the growth of bacteria and fungi, making it a candidate for developing new antimicrobial agents .
- Anti-inflammatory Effects : The compound has been linked to anti-inflammatory properties, which are valuable in pharmaceutical applications aimed at treating inflammatory diseases.
- Cancer Research : Isothiocyanates are known for their potential anticancer properties. Preliminary studies suggest that this compound may inhibit cancer cell proliferation, similar to other compounds in its class .
Industrial Applications
The unique chemical structure of this compound makes it useful in various industrial applications:
- Agrochemicals : The compound serves as an intermediate in the synthesis of agrochemicals, particularly in developing herbicides and pesticides due to its reactivity with nucleophiles .
- Organic Synthesis : It is employed as a reagent in organic synthesis to create new isothiocyanate derivatives and other compounds with electrophilic groups. Its ability to participate in substitution reactions enhances its utility in synthetic chemistry .
Properties
CAS No. |
76855-03-3 |
---|---|
Molecular Formula |
C4H4ClNS |
Molecular Weight |
133.60 g/mol |
IUPAC Name |
3-chloro-1-isothiocyanatoprop-1-ene |
InChI |
InChI=1S/C4H4ClNS/c5-2-1-3-6-4-7/h1,3H,2H2 |
InChI Key |
NYFSGZTZZAYKQO-UHFFFAOYSA-N |
Canonical SMILES |
C(C=CN=C=S)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.